![molecular formula C2H10O3Si3 B1261041 2,2-Dimethylcyclotrisiloxane](/img/structure/B1261041.png)
2,2-Dimethylcyclotrisiloxane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,2-dimethylcyclotrisiloxane is a cyclosiloxane. It derives from a hydride of a cyclotrisiloxane.
Scientific Research Applications
Synthesis and Polymerization
- 2,2-Dimethylcyclotrisiloxane is used as a precursor for ring-opening polymerization, leading to the synthesis of cyclosiloxanes with multifunctional groups. This is instrumental in developing materials with tailored physical properties (Cho et al., 2011).
- Controlled polymerization of hexamethylcyclotrisiloxane, a related compound, demonstrates the potential for synthesizing complex polymer structures such as linear triblock copolymers and miktoarm star co- and terpolymers, indicating broad applications in polymer science (Bellas et al., 2000).
Biomedical Applications
- Poly(dimethylsiloxane) (PDMS), derived from dimethylsiloxanes, is significant in biomedical applications, particularly in fabricating microfluidic devices. These devices are crucial in a range of biomedical studies, from immunoassays to cell manipulation (McDonald & Whitesides, 2002).
- PDMS's biostability and cytocompatibility make it suitable for various medical research and devices. Innovations include antifouling microfluidic devices, which have improved blood compatibility, crucial for reducing clot formation in medical applications (Mercader et al., 2022).
Environmental Impact
- The study of volatile dimethylsiloxanes, including compounds like hexamethylcyclotrisiloxane, in environmental samples such as seafood and freshwater fish, highlights the importance of understanding the environmental impact and bioaccumulation of these compounds (Sanchís et al., 2016).
Chemical Reactivity and Modification
- Dimethylcyclotrisiloxane and related compounds undergo deoligomerization with dimethyl carbonate over solid-base catalysts, showing potential in chemical synthesis and industrial applications (Okamoto et al., 2002).
- Anionic and cationic ring-opening polymerization of derivatives of cyclotrisiloxane demonstrates the versatility of these compounds in producing a range of polymers with varied properties, which can be further chemically modified for specific applications (Weber & Cai, 2001).
Surface Modification and Compatibility
- PDMS surfaces, derived from dimethylsiloxanes, can be modified to enhance hemocompatibility, important for medical implants and devices. Techniques like coating with hyaluronic acid and polydopamine significantly reduce platelet adhesion, indicating potential in biomedical engineering (Xue et al., 2017).
- Compatibility studies of PDMS with organic solvents provide insights into its use in microfluidic devices for organic reactions, highlighting the material's flexibility and adaptability in various scientific applications (Lee et al., 2003).
properties
Molecular Formula |
C2H10O3Si3 |
---|---|
Molecular Weight |
166.35 g/mol |
IUPAC Name |
2,2-dimethyl-1,3,5,2,4,6-trioxatrisilinane |
InChI |
InChI=1S/C2H10O3Si3/c1-8(2)4-6-3-7-5-8/h6-7H2,1-2H3 |
InChI Key |
BCZJVDBARVKKFU-UHFFFAOYSA-N |
Canonical SMILES |
C[Si]1(O[SiH2]O[SiH2]O1)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.